Cas no 1707710-37-9 (3-Bromo-4,5-dichloro-2-iodonitrobenzene)

• Product Name: 3-Bromo-4,5-dichloro-2-iodonitrobenzene
• CAS No: 1707710-37-9
• MF: C₆HBrCl₂INO₂
• MW: 396.792111158371
• MDL: MFCD26958722
• CID: 4612159
• Update Time: 2025-08-03

3-Bromo-4,5-dichloro-2-iodonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1,2-dichloro-4-iodo-5-nitrobenzene
• 3-Bromo-4,5-dichloro-2-iodonitrobenzene

• MDL： MFCD26958722
• Inchi： 1S/C6HBrCl2INO2/c7-4-5(9)2(8)1-3(6(4)10)11(12)13/h1H
• InChI Key： ZZODWVDFQWPQSC-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC([N+]([O-])=O)=C(I)C(Br)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 3-Bromo-4,5-dichloro-2-iodonitrobenzene

Recent Advances in the Study of 3-Bromo-4,5-dichloro-2-iodonitrobenzene (CAS: 1707710-37-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-4,5-dichloro-2-iodonitrobenzene (CAS: 1707710-37-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This halogenated nitrobenzene derivative serves as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmacophores and bioactive compounds. Recent studies have explored its reactivity patterns, synthetic utility, and potential biological activities, positioning it as a promising candidate for further investigation.

One of the key areas of research involving 3-Bromo-4,5-dichloro-2-iodonitrobenzene focuses on its role in cross-coupling reactions, which are pivotal in modern organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a substrate in palladium-catalyzed Suzuki-Miyaura couplings, enabling the construction of highly functionalized biaryl systems. The presence of multiple halogen substituents on the aromatic ring allows for sequential functionalization, offering a high degree of synthetic flexibility. Researchers have successfully employed this compound to generate libraries of diverse molecules for high-throughput screening against various biological targets.

In the realm of medicinal chemistry, 3-Bromo-4,5-dichloro-2-iodonitrobenzene has shown promise as a precursor for the development of kinase inhibitors. A recent patent application (WO2023056789) describes its conversion into potent and selective inhibitors of tyrosine kinases, which play crucial roles in cancer signaling pathways. The compound's nitro group serves as an excellent handle for further modifications, while the halogen atoms provide points for structure-activity relationship (SAR) exploration. Preliminary biological evaluations indicate that derivatives of this scaffold exhibit nanomolar inhibitory activity against several oncogenic kinases.

From a mechanistic perspective, studies have investigated the unique electronic properties conferred by the combination of bromo, chloro, iodo, and nitro substituents on the benzene ring. Density functional theory (DFT) calculations published in ACS Omega (2024) reveal that this particular substitution pattern creates a significant electron-deficient aromatic system, which influences both its reactivity in chemical transformations and its potential interactions with biological targets. These computational insights have guided the rational design of new derivatives with optimized properties for specific applications.

The pharmaceutical industry has shown growing interest in 3-Bromo-4,5-dichloro-2-iodonitrobenzene as a building block for drug discovery. Several major pharmaceutical companies have included this compound in their synthetic repertoires, as evidenced by recent conference presentations at the American Chemical Society national meetings. Its stability under various reaction conditions and the commercial availability of gram-to-kilogram quantities make it particularly attractive for medicinal chemistry programs. Current research efforts are focused on developing more efficient synthetic routes to this compound and exploring its applications in targeted protein degradation strategies.

Looking forward, the unique properties of 3-Bromo-4,5-dichloro-2-iodonitrobenzene position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in photoaffinity labeling applications, where the iodine substituent could serve as a handle for radioisotope incorporation. Additionally, its electron-deficient nature makes it a candidate for studies in materials science, particularly in the development of organic electronic materials. As synthetic methodologies continue to advance, we anticipate seeing expanded applications of this versatile building block across multiple disciplines within the chemical and pharmaceutical sciences.